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Compound of Interest

Compound Name:
4-Bromobenzenesulfonic acid

hydrate

Cat. No.: B2379184 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the stability and recommended storage

conditions for 4-Bromobenzenesulfonic acid hydrate. The information herein is compiled

from publicly available safety data sheets and established scientific principles for aromatic

sulfonic acids. This document is intended to serve as a comprehensive resource for

professionals handling this compound in research and development settings.

Chemical and Physical Properties
4-Bromobenzenesulfonic acid hydrate is an organosulfur compound that is commonly used

in organic synthesis. Understanding its fundamental properties is crucial for its proper handling

and storage.
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Property Value Citations

CAS Number 79326-93-5 (hydrate) [1]

Molecular Formula C₆H₇BrO₄S [1][2]

Molecular Weight 255.09 g/mol [1]

Appearance Powder or liquid [2]

Melting Point 90-93 °C [1][2]

Solubility Soluble in water [3]

Stability Stable under normal conditions [4]

Stability Profile and Recommended Storage
Proper storage is essential to maintain the integrity and purity of 4-Bromobenzenesulfonic
acid hydrate. The compound is generally stable under standard laboratory conditions, but

specific precautions should be taken to prevent degradation.

Recommended Storage Conditions:

Parameter Recommendation Citations

Temperature Room temperature [2]

Atmosphere

Store in a dry, cool, and well-

ventilated place. An inert

atmosphere is recommended.

[2][5][6]

Container Keep container tightly closed. [4][5]

Incompatible Materials

Strong oxidizing agents, strong

acids, strong bases, and

strong reducing agents.

[4][6]

Key Stability Considerations:
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Hygroscopicity: While not explicitly quantified in the available literature, the "hydrate" nature

of the compound and general recommendations for dry storage suggest that it may be

sensitive to moisture.

Thermal Stability: Aromatic sulfonic acids can undergo desulfonation at elevated

temperatures. For benzenesulfonic acid, this can occur when heated in water near 200°C.

pH Stability: In aqueous solutions, the stability of aromatic sulfonic acids is generally better

at an acidic pH.

Potential Degradation Pathways
Understanding the potential degradation pathways is critical for developing stability-indicating

analytical methods and for ensuring the long-term integrity of the compound. Based on the

chemistry of benzenesulfonic acids, the following degradation pathway can be proposed under

stress conditions.

4-Bromobenzenesulfonic Acid Hydrate
(C₆H₅BrO₃S · H₂O)

Heat (>200°C)
Acid Hydrolysis

4-Bromobenzene
(C₆H₅Br)

Sulfuric Acid
(H₂SO₄)
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Click to download full resolution via product page

Caption: Proposed degradation pathway of 4-Bromobenzenesulfonic acid via

protodesulfonation.

Experimental Protocols for Stability Assessment
While specific stability studies for 4-Bromobenzenesulfonic acid hydrate are not readily

available in the public domain, a robust stability-indicating testing program can be designed

based on the International Council for Harmonisation (ICH) guidelines.

Forced Degradation Studies
Forced degradation studies are essential to identify potential degradation products and to

develop and validate a stability-indicating analytical method.

Experimental Workflow for Forced Degradation:
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Stress Conditions

Analysis

Outcome

Acid Hydrolysis
(e.g., 0.1M HCl, 60°C)

HPLC-UV/PDA Analysis

Base Hydrolysis
(e.g., 0.1M NaOH, 60°C)

Oxidation
(e.g., 3% H₂O₂, RT)

Thermal Stress
(e.g., 105°C, solid state)

Photostability
(ICH Q1B conditions)

Peak Purity Assessment

Mass Balance Calculation

Identification of Degradation Products

Validation of Stability-Indicating Method

4-Bromobenzenesulfonic Acid Hydrate Sample

Click to download full resolution via product page

Caption: Workflow for forced degradation studies and method validation.

Proposed Stability-Indicating HPLC Method
A reversed-phase high-performance liquid chromatography (RP-HPLC) method would be

suitable for monitoring the stability of 4-Bromobenzenesulfonic acid hydrate.
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Parameter Proposed Condition

Column C18, 250 mm x 4.6 mm, 5 µm

Mobile Phase

Isocratic or gradient elution with a mixture of an

aqueous buffer (e.g., phosphate buffer at pH 3)

and an organic modifier (e.g., acetonitrile or

methanol).

Flow Rate 1.0 mL/min

Detection UV at a suitable wavelength (e.g., 230 nm)

Column Temperature 30 °C

Method Validation: The method should be validated according to ICH guidelines to ensure it is

linear, accurate, precise, specific, and robust for the quantification of 4-
Bromobenzenesulfonic acid hydrate in the presence of its degradation products.

Analysis of Hydrate Stability
Thermogravimetric Analysis (TGA) can be employed to determine the water content and to

study the thermal stability of the hydrate.

Protocol: A sample of 4-Bromobenzenesulfonic acid hydrate is heated at a controlled rate

(e.g., 10 °C/min) under an inert atmosphere (e.g., nitrogen).

Expected Outcome: A weight loss corresponding to the water of hydration would be

observed at a temperature below the decomposition point of the anhydrous compound.

Long-Term Stability Testing
For comprehensive stability assessment, long-term studies under controlled temperature and

humidity conditions are recommended as per ICH Q1A guidelines.
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Study Type Storage Condition Minimum Duration Testing Frequency

Long-term

25 °C ± 2 °C / 60%

RH ± 5% RH or 30 °C

± 2 °C / 65% RH ± 5%

RH

12 months

Every 3 months for

the first year, every 6

months for the second

year, and annually

thereafter.

Intermediate
30 °C ± 2 °C / 65%

RH ± 5% RH
6 months

Minimum of 3 time

points (e.g., 0, 3, and

6 months).

Accelerated
40 °C ± 2 °C / 75%

RH ± 5% RH
6 months

Minimum of 3 time

points (e.g., 0, 3, and

6 months).

Conclusion
4-Bromobenzenesulfonic acid hydrate is a stable compound under recommended storage

conditions. To ensure its integrity, it should be stored in a tightly closed container in a cool, dry,

and well-ventilated area, away from incompatible materials. While specific quantitative stability

data is not extensively published, established principles of stability testing for aromatic sulfonic

acids and regulatory guidelines provide a robust framework for assessing its stability profile.

Forced degradation studies coupled with a validated stability-indicating HPLC method are

crucial for identifying potential degradation products and ensuring the quality of the compound

over its shelf life.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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